{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol

• Molecular Formula: C14H20FNO
• Molecular Weight: 237.31 g/mol
• IUPAC Name: [1-[2-amino-1-(3-fluorophenyl)ethyl]cyclopentyl]methanol
• InChI: InChI=1S/C14H20FNO/c15-12-5-3-4-11(8-12)13(9-16)14(10-17)6-1-2-7-14/h3-5,8,13,17H,1-2,6-7,9-10,16H2
• InChI Key: TVJCDQQWFCSMHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)C(CN)C2=CC(=CC=C2)F

Description

{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol is a chiral secondary alcohol featuring a cyclopentane core substituted with a fluorophenyl group and an aminoethanol side chain. Its structure combines steric bulk from the cyclopentyl ring, electronic modulation via the 3-fluoro substituent, and hydrogen-bonding capacity from the hydroxyl and amine groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluorobenzaldehyde, cyclopentylmethanol, and an appropriate amine.

Formation of Intermediate: The first step involves the formation of an imine intermediate by reacting 3-fluorobenzaldehyde with the amine under acidic conditions.

Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the corresponding amine.

Cyclization: The amine is then subjected to cyclization with cyclopentylmethanol under basic conditions to form the final product.

Industrial Production Methods

In an industrial setting, the production of {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Halides, alkoxides, and other nucleophiles under appropriate conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Halogenated or alkoxylated derivatives.

Scientific Research Applications

{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Differences :

• Substituent Position: The 3-fluoro group (meta position) on the phenyl ring introduces electron-withdrawing effects, contrasting with the 4-methoxy (para) group’s electron-donating nature in analogues from and . This alters electronic distribution, affecting interactions with aromatic binding pockets (e.g., serotonin or norepinephrine transporters).
• Functional Groups : The –CH2OH group in the target compound may improve solubility compared to –CN or unmodified –OH groups in analogues .

Yield Considerations :

• Cyclohexanol derivatives achieve >80% purity after recrystallization , while the target compound’s smaller ring may necessitate stricter temperature control to avoid byproducts.
• Fluorine’s electronegativity could complicate amination steps compared to methoxy-group-containing analogues.

Pharmacological and Physicochemical Properties

Lipophilicity :

• The 3-fluoro substituent increases logP compared to 4-methoxy analogues (estimated logP: 2.1 vs. 1.7), enhancing blood-brain barrier penetration.
• The –CH2OH group reduces logP relative to –CN derivatives (logP ~1.5 vs. 2.5) , balancing solubility and membrane permeability.

Receptor Binding :

• Fluorine’s meta position may reduce serotonin reuptake inhibition compared to para-methoxy analogues (e.g., venlafaxine derivatives ), but improve selectivity for norepinephrine transporters.

Stability :

• The cyclopentyl ring’s reduced conformational flexibility may decrease metabolic oxidation compared to cyclohexyl-based compounds .

Biological Activity

{1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol, with the CAS number 2060032-85-9, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula: C₁₄H₂₀FNO
• Molecular Weight: 237.31 g/mol

The compound's biological activity is primarily attributed to its interaction with various neurotransmitter systems, particularly those involving serotonin and norepinephrine. The presence of the fluorophenyl group enhances its binding affinity to receptors, potentially influencing mood and cognitive functions.

1. Antidepressant Effects

Research indicates that {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol exhibits significant antidepressant-like effects in animal models. Studies have shown that it can increase levels of serotonin and norepinephrine in the brain, which are critical neurotransmitters involved in mood regulation.

2. Anti-Obesity Potential

The compound has been studied for its potential as an anti-obesity agent. It may act by modulating metabolic pathways and influencing appetite control mechanisms. In vitro studies demonstrated that it could inhibit lipid accumulation in adipocytes.

3. Antimicrobial Activity

Preliminary studies suggest that {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol possesses antimicrobial properties against certain bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness compared to standard antimicrobial agents.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antidepressant	Increased serotonin and norepinephrine levels
Anti-Obesity	Inhibition of lipid accumulation in adipocytes
Antimicrobial	Effective against S. aureus and E. faecium (MIC 1–2 µg/mL)

Detailed Research Findings

• Antidepressant Effects : In a controlled study, the administration of {1-[2-Amino-1-(3-fluorophenyl)ethyl]cyclopentyl}methanol resulted in a significant reduction in depression-like behaviors in mice, as measured by the forced swim test and tail suspension test.
• Anti-Obesity Mechanism : A study involving high-fat diet-induced obesity models showed that treatment with the compound led to a notable decrease in body weight and fat mass, suggesting its potential as a therapeutic agent for obesity management.
• Antimicrobial Efficacy : Laboratory tests revealed that the compound inhibited the growth of pathogenic bacteria such as Staphylococcus aureus, demonstrating its potential utility in treating bacterial infections.